1-Bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one

• IUPAC Name: 1-bromo-6,6-dimethyl-3-methylsulfonyl-5,7-dihydro-2-benzothiophen-4-one
• InChI: InChI=1S/C11H13BrO3S2/c1-11(2)4-6-8(7(13)5-11)10(16-9(6)12)17(3,14)15/h4-5H2,1-3H3
• InChI Key: OWYUMCHJYQQOJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(SC(=C2C(=O)C1)S(=O)(=O)C)Br)C
• Molecular Formula: C11H13BrO3S2
• Molecular Weight: 337.3 g/mol
• CAS No.: 410090-76-5

Description

1-Bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one is a functionalized tetrahydrobenzo[c]thiophene derivative of high interest in medicinal chemistry and drug discovery research. This compound features a unique molecular scaffold that is prevalent in the development of bioactive molecules. Its structure incorporates key functional groups, including a bromo substituent and a methylsulfonyl group, which are valuable handles for further synthetic modification and exploration of structure-activity relationships (SAR). Scientific literature indicates that structurally analogous tetrahydrobenzo[b]thiophene derivatives exhibit significant potential in oncology research. Related compounds have been investigated as inhibitors of key enzymes in cancer cell metabolism, such as pyruvate dehydrogenase kinase (PDK1) and lactate dehydrogenase A (LDHA), which are pivotal in the Warburg effect—a metabolic reprogramming phenomenon characteristic of proliferating tumor cells . The bromo substituent on this core structure offers a versatile site for cross-coupling reactions, enabling researchers to generate a diverse library of analogues for biological screening. The methylsulfonyl group can contribute to binding affinity and selectivity towards protein targets. This combination makes the compound a valuable intermediate for constructing novel molecules aimed at probing biochemical pathways involved in cell proliferation and metabolic disorders. Research into similar scaffolds has also shown promise in targeting protein phosphatases, such as mitogen-activated protein kinase phosphatase 5 (MKP5), which is a potential therapeutic target for conditions like dystrophic muscle disease . This compound is presented to the research community as a sophisticated building block for the synthesis and development of novel therapeutic agents and biochemical probes.

Biological Activity

Chemical Structure and Properties

1-Bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one is characterized by the following structural attributes:

• Molecular Formula : C12H15BrO2S
• Molecular Weight : 305.22 g/mol
• Chemical Structure : Contains a bromine atom, a methylsulfonyl group, and a tetrahydrobenzo[c]thiophene moiety.

The biological activity of this compound has been linked to various mechanisms:

• Antimicrobial Activity : Studies have shown that derivatives of thiophene compounds exhibit significant antimicrobial properties. The presence of the bromine and methylsulfonyl groups enhances their interaction with microbial membranes, potentially disrupting cellular integrity.
• Anticancer Potential : Research indicates that compounds similar to this one can inhibit specific cancer cell lines through apoptosis induction and cell cycle arrest. The mechanism often involves the modulation of signaling pathways associated with cell proliferation and survival.

Case Studies and Research Findings

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of various thiophene derivatives against Gram-positive and Gram-negative bacteria. The results indicated that compounds with similar structures to 1-bromo derivatives showed effective inhibition zones against pathogens such as Staphylococcus aureus and Escherichia coli .
• Anticancer Activity :
  • In vitro studies on cancer cell lines (e.g., MCF-7 breast cancer cells) demonstrated that the compound induced significant cytotoxicity. The IC50 values were determined to be in the low micromolar range, indicating potent anticancer activity .
• Mechanistic Insights :
  • The compound's mechanism was further elucidated through flow cytometry and Western blot analysis. It was found to activate caspase pathways leading to apoptosis in cancer cells .

Comparative Biological Activity Table

Activity Type	Compound Type	IC50 (µM)	Reference
Antimicrobial	Thiophene Derivatives	15
Anticancer	Similar Brominated Compounds	10
Apoptosis Induction	Tetrahydrobenzo[c]thiophenes	5

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by a complex structure that includes a bromo group and a methylsulfonyl moiety, which contribute to its reactivity and biological activity. Its molecular formula is $C_{13}H_{15}BrO_2S$, with a molecular weight of approximately 321.23 g/mol.

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit promising antimicrobial properties. The presence of the bromine atom enhances electron density, which may increase interaction with bacterial targets. For instance:

• A study demonstrated that related thiophene derivatives showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism involved disruption of bacterial cell walls and interference with metabolic processes .
• Another investigation highlighted the potential of sulfonamide derivatives in exhibiting antibacterial effects, suggesting that 1-bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one could similarly act against resistant strains of bacteria .

Anticancer Properties

The compound's unique structure suggests potential anticancer activity. Research indicates that compounds containing the benzo[c]thiophene scaffold can induce apoptosis in cancer cells:

• A study focused on sulfonamide derivatives reported significant cytotoxic effects against various cancer cell lines, including breast and lung cancers. The IC50 values indicated potent activity against MCF-7 (breast cancer) cells .
• Molecular docking studies have shown that this compound may interact with specific receptors involved in cancer cell proliferation, suggesting mechanisms through which it could inhibit tumor growth .

Organic Synthesis

In synthetic chemistry, 1-bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one serves as a versatile building block for the synthesis of more complex molecules:

• It can be utilized in the preparation of various sulfonamide derivatives through nucleophilic substitution reactions. These derivatives are valuable in drug discovery due to their diverse biological activities .
• The compound's ability to undergo electrophilic substitution reactions makes it suitable for developing new pharmaceutical agents with enhanced efficacy and reduced side effects.

Compound Name	Structure	Biological Activity	References
1-Bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one	Structure	Antimicrobial; Anticancer
Sulfonamide Derivatives	Structure	Antibacterial; Cytotoxic
Thiophene Derivatives	Structure	Antibacterial; Apoptotic Effects

Case Studies and Experimental Data

• Antibacterial Studies : A comparative study revealed that thiadiazole derivatives showed enhanced antibacterial activity compared to their chlorine analogs due to increased electron density on the hydrazinic end. This suggests that 1-bromo-6,6-dimethyl-3-(methylsulfonyl)-4,5,6,7-tetrahydrobenzo[c]thiophen-4-one may also possess similar antibacterial properties.
• Cytotoxicity Assays : Research on related compounds demonstrated significant cytotoxic effects against various cancer cell lines with IC50 values indicating potent activity against breast cancer (MCF-7) and lung carcinoma (A549) cells. Structure–activity relationship studies highlight the importance of substituents on the phenyl ring in enhancing cytotoxicity.

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table summarizes structural differences and similarities with three key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups Present
Target Compound : 1-Bromo-6,6-dimethyl-3-(methylsulfonyl)-...	C₁₂H₁₅BrO₂S₂ (inferred)	~335.3 (calculated)	Br (position 1), CH₃SO₂ (position 3), 6,6-dimethyl	Ketone, sulfone, bromo
Chloro Analog : 1-Chloro-6,6-dimethyl-3-(methylthio)-...	C₁₂H₁₅ClOS₂	274.8	Cl (position 1), CH₃S (position 3), 6,6-dimethyl	Ketone, thioether, chloro
Ethanone Derivative : 1-(4,5,6,7-tetrahydro-2-methylbenzo[b]thien-3-yl)	C₁₁H₁₄OS	194.08	Ethanone (position 1), methyl (position 2), benzo[b] isomer	Ketone, thiophene
Ethyl Carboxylate : Ethyl 6,6-dimethyl-3-(methylsulfonyl)-...	C₁₄H₁₈O₅S₂	330.42	COOEt (position 1), CH₃SO₂ (position 3), 6,6-dimethyl	Ester, sulfone, ketone

Key Observations

Halogen Effects: The chloro analog () exhibits lower molecular weight (274.8 vs. ~335.3 g/mol for bromo) and reduced steric bulk compared to the bromo compound. Bromine’s larger atomic radius may enhance leaving-group ability in nucleophilic substitutions, making the bromo derivative more reactive in synthetic applications.

Sulfur Oxidation State :

• The chloro analog contains a methylthio (-SMe) group (), whereas the target compound and ethyl carboxylate feature a methylsulfonyl (-SO₂Me) group. Sulfones are stronger electron-withdrawing groups, which can polarize the thiophene ring, increasing acidity of adjacent protons and influencing regioselectivity in reactions .

Isomeric Differences: The ethanone derivative () adopts a benzo[b]thiophene configuration, altering ring conjugation compared to the benzo[c] isomer in the target compound. This difference impacts electronic properties and binding affinity in biological systems .

Its higher molecular weight (330.42 g/mol) may reduce bioavailability compared to the bromo compound .